molecular formula C10H12ClN B8546976 2-(4-Chlorophenyl)cyclobutanamine

2-(4-Chlorophenyl)cyclobutanamine

Cat. No.: B8546976
M. Wt: 181.66 g/mol
InChI Key: MJUJWUOZNWNHNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Chlorophenyl)cyclobutanamine is a useful research compound. Its molecular formula is C10H12ClN and its molecular weight is 181.66 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12ClN

Molecular Weight

181.66 g/mol

IUPAC Name

2-(4-chlorophenyl)cyclobutan-1-amine

InChI

InChI=1S/C10H12ClN/c11-8-3-1-7(2-4-8)9-5-6-10(9)12/h1-4,9-10H,5-6,12H2

InChI Key

MJUJWUOZNWNHNR-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1C2=CC=C(C=C2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(4-chlorophenyl)cyclobutanone oxime (200 mg, 1 mmol) in methanol (5 ml) was added MoO3 (205 mg, 1.4 eq.) and sodium borohydride (394 mg, 10 eq) at 0° C. After stirring at rt for 2 h the solvent was evaporated. A mixture of H2O and CH2Cl2 was added. Organic phase was separated, washed with brine, dried and concentrated in vacuo. 120 mg of product-amine was isolated as a mixture of cis and trans isomers 2:1. The crude product without purification was used for the next reaction.
Name
2-(4-chlorophenyl)cyclobutanone oxime
Quantity
200 mg
Type
reactant
Reaction Step One
[Compound]
Name
MoO3
Quantity
205 mg
Type
reactant
Reaction Step One
Quantity
394 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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